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Compound of Interest

2-amino-N-(3-
Compound Name:
hydroxypropyl)benzamide

cat. No.: B1276102

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-amino-N-(3-hydroxypropyl)benzamide is a chemical compound belonging to the
benzamide class. Benzamides are a versatile scaffold in medicinal chemistry, with derivatives
exhibiting a wide range of biological activities. This technical guide provides a comprehensive
overview of 2-amino-N-(3-hydroxypropyl)benzamide, including its chemical properties, a
detailed synthesis protocol, and a discussion of the potential biological activities based on
related compounds. Due to a lack of extensive research on this specific molecule, this guide
also incorporates data from analogous structures to provide a predictive context for its potential
applications in drug discovery and development.

Chemical and Physical Properties

A summary of the key physicochemical properties of 2-amino-N-(3-
hydroxypropyl)benzamide is presented in the table below. This data is essential for its
handling, formulation, and analytical characterization.
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Property Value Source
CAS Number 30739-27-6 [1][2]
Molecular Formula C10H14N202 PubChem
Molecular Weight 194.23 g/mol PubChem

White to off-white solid
Appearance

(predicted)
Melting Point Not available -
Boiling Point Not available --
Soluble in organic solvents like
Solubility DMSO and methanol --
(predicted)
LogP 1.3 (predicted) --

Synthesis Protocol

The synthesis of 2-amino-N-(3-hydroxypropyl)benzamide can be achieved through the

reaction of isatoic anhydride with 3-amino-1-propanol. This method is a common and effective

way to produce various N-substituted 2-aminobenzamides.

Experimental Protocol: Synthesis from Isatoic

Anhydride

This protocol is adapted from established methods for the synthesis of 2-aminobenzamide

derivatives.
Materials:

* |satoic anhydride

e 3-Amino-1-propanol

e Dimethylformamide (DMF)
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o Standard laboratory glassware and heating apparatus
e Thin-layer chromatography (TLC) supplies for reaction monitoring
Procedure:

 In a round-bottom flask, dissolve isatoic anhydride (1.0 equivalent) in a minimal amount of
DMF.

 To this solution, add 3-amino-1-propanol (1.0 to 1.2 equivalents) dropwise at room
temperature with stirring.

 After the addition is complete, heat the reaction mixture to 80-100 °C.

e Monitor the progress of the reaction by TLC. The reaction is typically complete within 2-4
hours.

e Upon completion, cool the reaction mixture to room temperature.
e Pour the mixture into ice-cold water to precipitate the product.
o Collect the solid product by vacuum filtration and wash with cold water.

e The crude product can be purified by recrystallization from a suitable solvent system, such
as ethanol/water.

Reaction Workflow
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Caption: Synthetic workflow for 2-amino-N-(3-hydroxypropyl)benzamide.

Potential Biological Activities and Signaling
Pathways
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While specific biological data for 2-amino-N-(3-hydroxypropyl)benzamide is not readily
available in the scientific literature, the broader class of 2-aminobenzamide derivatives has
been investigated for various therapeutic applications. This section explores potential activities
based on these related compounds.

Antimicrobial Activity

Several studies have reported the synthesis and evaluation of 2-aminobenzamide derivatives
as potential antimicrobial agents. These compounds have shown activity against a range of
bacterial and fungal strains. The proposed mechanism often involves the inhibition of essential
microbial enzymes or disruption of cell membrane integrity.

Histone Deacetylase (HDAC) Inhibition

A significant area of research for 2-aminobenzamide derivatives is their potential as histone
deacetylase (HDAC) inhibitors. HDACs are a class of enzymes that play a crucial role in the
epigenetic regulation of gene expression. Dysregulation of HDAC activity is implicated in the
pathogenesis of cancer and other diseases. Certain 2-aminobenzamide analogues have
demonstrated potent and selective HDAC inhibitory activity, suggesting that 2-amino-N-(3-
hydroxypropyl)benzamide could be a candidate for investigation in this area.

Potential Signaling Pathway Involvement

Based on the activity of related HDAC inhibitors, 2-amino-N-(3-hydroxypropyl)benzamide, if
it possesses similar properties, could modulate signaling pathways involved in cell cycle
regulation and apoptosis.
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Caption: Hypothesized HDAC inhibition pathway.

Conclusion

2-amino-N-(3-hydroxypropyl)benzamide, with the CAS number 30739-27-6, is a readily
synthesizable compound with potential for further investigation in drug discovery. While direct
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biological data is currently limited, the well-established activities of related 2-aminobenzamide
derivatives, particularly as antimicrobial agents and HDAC inhibitors, provide a strong rationale
for its screening and evaluation in these therapeutic areas. The experimental protocols and
predictive insights provided in this guide serve as a valuable resource for researchers initiating
studies on this compound. Further research is warranted to elucidate its specific biological
profile and potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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